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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzoic acid

Cat. No.: B1331172

An In-depth Technical Guide on 4-(2-Hydroxyethyl)benzoic acid

This guide provides a detailed overview of the chemical structure and molecular properties of
4-(2-Hydroxyethyl)benzoic acid, a benzoic acid derivative. It is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry.

Chemical Properties and Structure

4-(2-Hydroxyethyl)benzoic acid is a natural product that serves as a versatile intermediate in
the synthesis of various compounds, including active pharmaceutical ingredients (APIs).[1][2]
Its utility in laboratory settings is well-established, where it is used as a reagent in a variety of
organic chemistry experiments.[1] The presence of a hydroxyl group enhances its reactivity,
making it suitable for chemical modifications such as esterification, which can lead to the
development of novel molecules.[1]

Quantitative Data Summary

The key quantitative properties of 4-(2-Hydroxyethyl)benzoic acid are summarized in the
table below for easy reference.
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Property Value Source
Molecular Formula CoH1003 [L1121[31[4115]
Molecular Weight 166.18 g/mol [1][5]
Monoisotopic Mass 166.062994177 Da [3]

CAS Number 46112-46-3 [1][3]
Melting Point 122-129 °C [1]
Appearance White powder [1]

Purity > 99% (HPLC) [1]

Structural Representation

The molecular structure of 4-(2-Hydroxyethyl)benzoic acid consists of a benzene ring
substituted with a carboxylic acid group and a 2-hydroxyethyl group at the para (4) position.

Chemical structure of 4-(2-Hydroxyethyl)benzoic acid.

Experimental Protocols

While detailed experimental protocols for the synthesis of 4-(2-Hydroxyethyl)benzoic acid are
extensive and can vary, a general conceptual workflow for its preparation or use in further
synthesis is outlined below. This typically involves the modification of a precursor molecule,
followed by purification and analysis of the final product.

Synthesis Stage Blnficaticn[Stase) Analysis Stage

Reagents Chemical | Reaction Structural & Purity Analysis Characterized Product
(e.g., Reduction)

Purified
4-(2-Hydroxyethyl)benzoic acid

Starting Material

(e.g., 4-carboxystyrene oxide) (e.g., NMR, HPLC, MS)

Click to download full resolution via product page

Conceptual workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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